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Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals investigating the

differences between authentic and feigned laughter.

Troubleshooting Guides
Issue: High error rates in perceptual discrimination tasks.

Possible Cause 1: Lack of standardized stimuli.

Troubleshooting Steps:

Ensure laughter stimuli are well-defined and validated. Spontaneous laughter should be

elicited from naturalistic interactions (e.g., watching humorous videos), while volitional

laughter should be produced on command by the same individuals.[1]

Control for acoustic parameters that are not the primary focus of the study, such as

loudness. Normalize all stimuli to a consistent mean acoustic energy.[2][3]
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Verify the authenticity of spontaneous laughter samples through participant self-report or

behavioral coding.

Possible Cause 2: Listener fatigue or misunderstanding of the task.

Troubleshooting Steps:

Keep experimental sessions concise to prevent listener fatigue.

Provide clear and unambiguous instructions to the participants. Include practice trials with

clear feedback to ensure they understand the task.[2][3]

Randomize the presentation order of stimuli to avoid order effects.

Issue: Inconsistent acoustic feature extraction for machine learning models.

Possible Cause 1: Inappropriate feature selection.

Troubleshooting Steps:

Select features that have been shown to be effective in discriminating between authentic

and feigned laughter. Key features include fundamental frequency (F0), pitch, duration,

and spectral characteristics.[1] Mel-frequency cepstral coefficients (MFCCs) have also

been identified as a highly effective feature.[4]

Consider prosodic features related to rhythm and intonation, as they can significantly

improve classification accuracy when combined with spectral features.[5]

Possible Cause 2: Poor quality of audio recordings.

Troubleshooting Steps:

Use high-quality recording equipment in a controlled acoustic environment to minimize

background noise.

Apply appropriate pre-processing techniques, such as noise reduction and silence

removal, to clean the audio data before feature extraction.
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Frequently Asked Questions (FAQs)
Q1: What are the primary acoustic differences between authentic and feigned laughter?

A1: Research has identified several key acoustic differences. Spontaneous, authentic laughter

is generally characterized by a higher pitch (mean F0), longer duration, and different spectral

qualities compared to volitional, feigned laughter.[1] Authentic laughter also tends to have a

higher proportion of breathiness.[6][7]

Q2: Which vocal production systems are involved in authentic versus feigned laughter?

A2: Authentic and feigned laughter are believed to be produced by different vocal systems.[6]

[7][8]

Authentic (Spontaneous) Laughter: Produced by the emotional vocal system, which is

shared with other primates. This system allows for more rapid opening and closing of the

windpipe, resulting in the characteristic features of genuine laughter.[6][8]

Feigned (Volitional) Laughter: Produced by the speech production system, which is unique to

humans. This system provides more conscious control but is less adept at replicating the

rapid and breathy qualities of spontaneous laughter.[6][8]

Q3: How accurately can human listeners distinguish between authentic and feigned laughter?

A3: Human listeners can typically distinguish between authentic and feigned laughter at a rate

better than chance.[9][10] However, accuracy can vary. One study found that listeners could

correctly identify real versus fake laughs about two-thirds of the time.[8] Another study noted

that 37% of participants were fooled by fake laughs.[11] When recordings of fake laughs are

sped up, they are more likely to be perceived as genuine.[8][12]

Q4: What are the neurological differences in the perception of authentic versus feigned

laughter?

A4: fMRI studies have shown that the brain responds differently to authentic and feigned

laughter.
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Authentic Laughter: Elicits higher activation in the bilateral superior temporal gyrus,

suggesting a greater focus on the acoustic properties of the sound itself.[13][14]

Feigned Laughter: Is associated with greater activity in the anterior medial prefrontal cortex,

indicating that the brain is attempting to understand the speaker's intention and the social

context of the laughter.[13][14][15]

Q5: Can machine learning models be used to differentiate between authentic and feigned

laughter?

A5: Yes, machine learning models have been successfully employed for this task. Classifiers

such as k-nearest neighbors (KNN), support vector machines (SVM), and multi-layer

perceptrons (MLP) can be trained on acoustic features to distinguish between genuine and

polite laughter.[4] The selection of appropriate features, such as MFCCs, is crucial for model

performance.[4]

Data Presentation
Table 1: Summary of Acoustic Differences Between Authentic and Feigned Laughter

Acoustic Feature
Authentic (Spontaneous)
Laughter

Feigned (Volitional)
Laughter

Mean Pitch (F0) Higher[1][13] Lower

Duration Longer[1][13] Shorter

Breathiness
Higher proportion of breathy

sounds[6][7]

Lower proportion of breathy

sounds

Nasality Less nasal[1] More nasal[1]

Sound Production
More continuous and

emotional[16]

More broken sounds and

speech-like[16]

Table 2: Perceptual Accuracy of Human Listeners in Differentiating Laughter

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.isca-archive.org/speechprosody_2024/wang24b_speechprosody.pdf
https://www.psychologistworld.com/emotion/genuine-false-laughing-neural-activity-study
https://www.isca-archive.org/speechprosody_2024/wang24b_speechprosody.pdf
https://www.psychologistworld.com/emotion/genuine-false-laughing-neural-activity-study
https://geneticliteracyproject.org/2017/04/25/why-you-can-tell-the-difference-between-fake-laughter-and-the-real-thing/
https://pubs.aip.org/asa/poma/article/56/1/060006/3374304/Machine-learning-feature-selection-to-distinguish
https://pubs.aip.org/asa/poma/article/56/1/060006/3374304/Machine-learning-feature-selection-to-distinguish
https://discovery.ucl.ac.uk/id/eprint/1537625/1/Scott_Lavan_et_al_JONB_2015_accepted_version%20Extract.pdf
https://www.isca-archive.org/speechprosody_2024/wang24b_speechprosody.pdf
https://discovery.ucl.ac.uk/id/eprint/1537625/1/Scott_Lavan_et_al_JONB_2015_accepted_version%20Extract.pdf
https://www.isca-archive.org/speechprosody_2024/wang24b_speechprosody.pdf
https://newsroom.ucla.edu/releases/ucla-s-laughter-guy-dissects-features-of-counterfeit-chortling
https://lifehacker.com/how-to-tell-if-a-laugh-is-real-1575969415
https://discovery.ucl.ac.uk/id/eprint/1537625/1/Scott_Lavan_et_al_JONB_2015_accepted_version%20Extract.pdf
https://discovery.ucl.ac.uk/id/eprint/1537625/1/Scott_Lavan_et_al_JONB_2015_accepted_version%20Extract.pdf
https://petecann.com/fake-laughter-vs-real-laughter/
https://petecann.com/fake-laughter-vs-real-laughter/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245199?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study/Condition Finding

General Listener Accuracy Can distinguish better than chance[9][10]

Bryant et al. (Normal Speed)
Correctly identified about two-thirds of the

time[8]

Bryant et al. (Sped-up Fake Laughs) Fooled listeners about half the time[8][12]

Bryant et al. (Slowed-down Laughs)
Real laughs sound like animal calls; fake laughs

still sound human[8][12]

Experimental Protocols
Protocol 1: Perceptual Discrimination of Authentic vs. Feigned Laughter

Objective: To determine the accuracy with which human listeners can differentiate between

spontaneous and volitional laughter.

Methodology:

Stimuli Collection:

Record spontaneous laughter from individuals watching humorous video clips of their

choice.[1]

Record volitional laughter from the same individuals by instructing them to produce a

natural-sounding laugh on command.[1]

Stimuli Preparation:

Edit all laughter recordings to a standardized length and normalize for volume.[9][10]

Experimental Procedure:

Present the recorded laughter stimuli to participants in a randomized order.

For each stimulus, instruct participants to categorize it as either "real" or "fake".
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Include a practice session with feedback to ensure participants understand the task.[2][3]

Data Analysis:

Calculate the percentage of correct identifications for both authentic and feigned laughter.

Analyze for any response biases (e.g., a tendency to classify more laughs as real).

Protocol 2: Acoustic Analysis of Laughter Samples

Objective: To quantify the acoustic differences between authentic and feigned laughter.

Methodology:

Stimuli Collection:

Obtain high-quality recordings of both authentic and feigned laughter as described in

Protocol 1.

Feature Extraction:

Use acoustic analysis software (e.g., Praat) to extract relevant features from each laughter

sample. These features should include:

Mean, minimum, and maximum fundamental frequency (F0).

Total duration of the laugh bout.

Voiced and unvoiced segments.

Spectral features such as the spectral centroid and bandwidth.[4]

Mel-frequency cepstral coefficients (MFCCs).[4]

Data Analysis:

Perform statistical tests (e.g., t-tests, ANOVAs) to compare the acoustic features of

authentic and feigned laughter.
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Identify which features show significant differences between the two laughter types.
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Caption: Experimental workflow for laughter differentiation studies.
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Caption: Neurological pathways for laughter production.
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Caption: Logical relationships in laughter differentiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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